methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoate

• IUPAC Name: methyl 4-[[2-(4-fluorophenyl)pyrrolidine-1-carbonyl]amino]benzoate
• InChI: InChI=1S/C19H19FN2O3/c1-25-18(23)14-6-10-16(11-7-14)21-19(24)22-12-2-3-17(22)13-4-8-15(20)9-5-13/h4-11,17H,2-3,12H2,1H3,(H,21,24)
• InChI Key: FPNKBKSQFHRGGI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)N2CCCC2C3=CC=C(C=C3)F
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

Methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoate, also known as Methylphenidate, is a widely used psychostimulant drug that is used to treat attention deficit hyperactivity disorder (ADHD) and narcolepsy. It is a derivative of piperidine and is structurally similar to amphetamines. Methylphenidate is known to enhance cognitive function and improve attention span, memory, and focus.

Mechanism of Action

Methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate works by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters are responsible for regulating attention, motivation, and mood. methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate blocks the reuptake of dopamine and norepinephrine, which leads to an increase in their levels in the brain. This increase in neurotransmitter levels improves cognitive function, memory, and attention span.
Biochemical and Physiological Effects
methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate has several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and respiration rate. It also increases dopamine and norepinephrine levels in the brain, which leads to an improvement in cognitive function, memory, and attention span. methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate can also cause side effects such as insomnia, loss of appetite, and anxiety.

Advantages and Limitations for Lab Experiments

Methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate has several advantages for lab experiments. It is a widely available and affordable drug that can be easily administered to animals or humans. It has also been extensively studied, which makes it a valuable tool for researchers. However, there are also limitations to using methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate in lab experiments. It can cause side effects, which may affect the results of the experiments. In addition, the effects of methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate may vary depending on the individual, which can make it difficult to control for individual differences in experiments.

Future Directions

There are several future directions for research on methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate. One area of research is to investigate its potential use in treating other neurological disorders such as depression, Parkinson's disease, and Alzheimer's disease. Another area of research is to investigate the long-term effects of methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate use on cognitive function and brain development. Additionally, researchers can investigate the effects of methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate on different populations such as children, elderly individuals, and individuals with different genetic backgrounds.
Conclusion
methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate is a widely used psychostimulant drug that is used to treat ADHD and narcolepsy. It has been extensively studied for its therapeutic effects on these disorders. methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate works by increasing dopamine and norepinephrine levels in the brain, which leads to an improvement in cognitive function, memory, and attention span. While methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate has several advantages for lab experiments, there are also limitations to using it in research. Future research can investigate its potential use in treating other neurological disorders and its long-term effects on cognitive function and brain development.

Synthesis Methods

Methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate is synthesized through a multi-step process that involves the reaction of ethyl 2-oxo-2-phenylacetate with methylamine to form ethyl 2-aminobenzoylacetate. This intermediate is then reacted with p-toluenesulfonic acid and the resulting product is heated with methanol to form the final product, methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate.

Scientific Research Applications

Methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate has been extensively studied for its therapeutic effects on ADHD and narcolepsy. In addition, it has also been studied for its potential use in treating other neurological disorders such as depression, Parkinson's disease, and Alzheimer's disease. Research has shown that methyl 4-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)benzoateate can improve cognitive function, memory, and attention span in individuals with ADHD. It has also been shown to increase wakefulness and reduce excessive daytime sleepiness in individuals with narcolepsy.